3-(3-chlorophenyl)-1-(2-fluorobenzyl)[1]benzothieno[3,2-d]pyrimidine-2,4(1H,3H)-dione

• Molecular Formula: C23H14ClFN2O2S
• Molecular Weight: 436.9 g/mol
• IUPAC Name: 3-(3-chlorophenyl)-1-[(2-fluorophenyl)methyl]-[1]benzothiolo[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C23H14ClFN2O2S/c24-15-7-5-8-16(12-15)27-22(28)21-20(17-9-2-4-11-19(17)30-21)26(23(27)29)13-14-6-1-3-10-18(14)25/h1-12H,13H2
• InChI Key: ODVOYVOSFVTYDP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C3=C(C(=O)N(C2=O)C4=CC(=CC=C4)Cl)SC5=CC=CC=C53)F

Description

3-(3-Chlorophenyl)-1-(2-fluorobenzyl)[1]benzothieno[3,2-d]pyrimidine-2,4(1H,3H)-dione (hereafter referred to as Compound C688-1324) is a heterocyclic compound with a benzothieno[3,2-d]pyrimidine-dione core. Its molecular formula is C₂₃H₁₄ClFN₂O₂S, and it has a molecular weight of 436.89 g/mol . Key physicochemical properties include:

• logP (Partition Coefficient): 5.876, indicating high lipophilicity.
• Water Solubility (LogSw): -6.15, suggesting poor aqueous solubility.
• Polar Surface Area (PSA): 32.56 Ų, reflecting moderate polarity .

The compound features a 3-chlorophenyl substituent at position 3 and a 2-fluorobenzyl group at position 1. These substitutions likely enhance its binding affinity to biological targets, such as enzymes or receptors, while the benzothieno ring system contributes to π-π stacking interactions in hydrophobic environments .

Biological Activity

3-(3-chlorophenyl)-1-(2-fluorobenzyl)benzothieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a compound of interest due to its potential biological activities. This article reviews its pharmacological properties, synthesis methods, and biological evaluations based on current research findings.

• Molecular Formula: C23H13ClF2N2O2S
• Molecular Weight: 454.9 g/mol
• Structure: The compound features a complex bicyclic structure that includes a benzothieno and pyrimidine moiety, which is critical for its biological activity.

Anticancer Properties

Recent studies have indicated that derivatives of benzothienopyrimidine compounds exhibit significant anticancer properties. For instance, related compounds have shown cytotoxic effects against various cancer cell lines such as A549 (lung cancer), MCF-7 (breast cancer), and HeLa (cervical cancer) cells.

Compound	Cell Line	IC50 (µM)
12e	A549	1.06 ± 0.16
12e	MCF-7	1.23 ± 0.18
12e	HeLa	2.73 ± 0.33

These values suggest that the compound may similarly exhibit potent cytotoxic effects against these cell lines, warranting further investigation into its mechanism of action and potential as an anticancer agent .

Enzyme Inhibition

The compound's structure suggests potential inhibitory activity against various kinases, particularly c-Met kinase, which is implicated in tumor growth and metastasis. In vitro studies have shown that certain derivatives can inhibit c-Met with IC50 values comparable to established inhibitors like Foretinib .

The biological activity of benzothienopyrimidine derivatives is often attributed to their ability to interfere with critical signaling pathways in cancer cells. The presence of halogen substituents (like chlorine and fluorine) on the phenyl rings may enhance their binding affinity to target enzymes or receptors.

Study on Structure-Activity Relationship (SAR)

A study focusing on the SAR of related compounds highlighted that modifications in the phenyl rings significantly affect cytotoxicity and enzyme inhibition profiles. For example, the introduction of electron-withdrawing groups improved potency against c-Met kinase .

Clinical Implications

Given the promising preclinical data, further studies are necessary to evaluate the therapeutic potential of this compound in clinical settings. The modulation of its structure could lead to more effective derivatives with improved selectivity and reduced side effects.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Core Structure Variations

(a) Thieno[3,2-d]Pyrimidine-2,4-Dione Derivatives

• 3-(3-Chlorophenyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione Molecular Weight: 278.72 g/mol Substituents: 3-chlorophenyl at position 3; lacks the benzothieno ring and 2-fluorobenzyl group. Likely less potent in membrane-penetrating applications compared to C688-1324 .
• 3-(2,4-Difluorophenyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione Molecular Weight: 280.25 g/mol Substituents: 2,4-difluorophenyl at position 3. However, the absence of a benzyl group limits steric bulk, which may reduce target specificity .

(b) Benzothieno[3,2-d]Pyrimidine-Dione Derivatives

• 3-(3-Chloro-4-Fluorophenyl)-1-(4-Fluorobenzyl)[1]Benzothieno[3,2-d]Pyrimidine-2,4(1H,3H)-Dione Key Differences: Substitutions at 3-chloro-4-fluorophenyl and 4-fluorobenzyl positions. The additional fluorine may improve metabolic stability but reduce lipophilicity compared to C688-1324 .

Substituent Modifications

(a) Halogenated Benzyl Groups

• 1-(3,4-Dichlorobenzyl)-3-(Pyridin-3-Ylmethyl)Pyrido[3,2-d]Pyrimidine-2,4(1H,3H)-Dione Molecular Weight: Not reported. Substituents: Dichlorobenzyl and pyridinyl groups.
• 3-(3-Fluorophenyl)-1-(3-Methylbenzyl)-1H,2H,3H,4H-Thieno[3,2-d]Pyrimidine-2,4-Dione Molecular Weight: 367.4 g/mol Substituents: 3-fluorophenyl and 3-methylbenzyl. Key Differences: Methyl group increases steric hindrance, possibly reducing binding efficiency compared to the 2-fluorobenzyl group in C688-1324 .

(b) Piperazine-Linked Derivatives

• 3-(4-Chlorophenyl)-1-{2-[4-(2-Fluorophenyl)Piperazin-1-Yl]-2-Oxoethyl}-Thieno[3,2-d]Pyrimidine-2,4-Dione Molecular Weight: Not reported. Substituents: Piperazine-oxoethyl chain and 4-chlorophenyl. Key Differences: The piperazine group enhances solubility (higher PSA) but introduces conformational flexibility, which may destabilize target binding compared to the rigid benzothieno core of C688-1324 .

Physicochemical and Pharmacokinetic Comparison

Compound	Molecular Weight (g/mol)	logP	PSA (Ų)	Key Substituents
C688-1324	436.89	5.876	32.56	3-chlorophenyl, 2-fluorobenzyl
3-(3-Chlorophenyl)thieno[3,2-d]dione	278.72	N/A	N/A	3-chlorophenyl
3-(2,4-Difluorophenyl)thieno[3,2-d]dione	280.25	N/A	N/A	2,4-difluorophenyl
3-(3-Fluorophenyl)-1-(3-methylbenzyl)dione	367.40	N/A	N/A	3-fluorophenyl, 3-methylbenzyl

Key Observations:

• C688-1324 exhibits the highest molecular weight and logP, making it suitable for targets requiring hydrophobic interactions.
• Fluorine and chlorine substituents in analogs improve electronegativity but vary in steric and electronic effects .

Q & A

Basic Research Questions

Q. What are the key synthetic routes for synthesizing 3-(3-chlorophenyl)-1-(2-fluorobenzyl)[1]benzothieno[3,2-d]pyrimidine-2,4(1H,3H)-dione?

• Methodological Answer : The compound is synthesized via multi-step routes, typically starting with alkylation of a thienopyrimidine core. For example, benzyl chlorides or chloroacetamides are reacted with intermediates like 3-phenyl-6-(α-bromoacetyl)thieno[2,3-d]pyrimidine derivatives in DMF with potassium carbonate as a base. Reaction conditions (e.g., inert atmosphere for palladium-catalyzed steps) are critical for yield optimization .

Q. How is the compound characterized after synthesis?

• Methodological Answer : Characterization involves 1H/13C NMR to confirm substituent positions (e.g., aromatic protons at δ 7.44–6.73 ppm for fluorobenzyl groups) and mass spectrometry (e.g., observed m/z 380.6 [M+H]+ matching calculated molecular weights). X-ray crystallography may resolve structural ambiguities, as seen in related thienopyrimidine analogs .

Q. What functional groups influence its chemical reactivity?

• Methodological Answer : The 3-chlorophenyl group enhances electrophilic substitution reactivity, while the 2-fluorobenzyl moiety increases lipophilicity and stabilizes π-π interactions. The thieno[3,2-d]pyrimidine core undergoes oxidation/reduction reactions, with potassium permanganate or lithium aluminum hydride as standard reagents .

Advanced Research Questions

Q. How can analogs of this compound be designed to improve bioactivity?

• Methodological Answer : Structural modifications should target substituents on the aromatic rings and the thienopyrimidine core. For example:

Substituent Position	Modification	Observed Bioactivity
3-Chlorophenyl	Replace with 4-methoxyphenyl	Enhanced antiviral activity
2-Fluorobenzyl	Replace with trifluoromethylbenzyl	Increased lipophilicity and target binding
(Data adapted from comparative studies in ).

Q. How can contradictory bioactivity data across studies be resolved?

• Methodological Answer : Discrepancies may arise from assay conditions (e.g., cell line specificity) or purity issues. For example:

• Antimicrobial vs. Anticancer Activity : Fluorine substitution at the benzyl position (vs. chlorine) shifts activity profiles, as shown in SAR studies .
• Dose-Response Curves : Validate using orthogonal assays (e.g., enzymatic inhibition + cell viability) to rule off-target effects .

Q. What computational strategies predict target interactions for this compound?

• Methodological Answer :

• Perform molecular docking using Protein Data Bank (PDB) structures (e.g., kinase or GPCR targets) to identify binding pockets.
• Use density functional theory (DFT) to calculate electron distribution in the thienopyrimidine core, which influences π-stacking with aromatic residues .

Q. How can regioselective functionalization of the thienopyrimidine core be achieved?

• Methodological Answer :

• Directed C-H Activation : Use palladium catalysts with directing groups (e.g., pyridine) to functionalize specific positions.
• Protecting Group Strategies : Temporarily block reactive sites (e.g., ketones) during alkylation/arylation steps .

Q. What experimental controls are critical for validating its mechanism of action?

• Methodological Answer :

• Negative Controls : Use analogs lacking the 2-fluorobenzyl group to confirm target specificity.
• Pharmacological Inhibition : Co-treat with pathway-specific inhibitors (e.g., kinase inhibitors) to isolate signaling mechanisms .

Data Contradiction Analysis

Q. Why do solubility and stability profiles vary across studies?

• Methodological Answer : Variations arise from:

• Solvent Systems : DMSO vs. aqueous buffers alter aggregation states.
• Storage Conditions : Degradation under light or humidity (e.g., -20°C避光保存 recommended in ).
• Purity Thresholds : HPLC-grade purity (>95%) minimizes batch-to-batch variability .